Cas no 2228835-09-2 (3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine
• CAS No: 2228835-09-2
• MF: C₁₁H₁₆FNS
• MW: 213.314845085144
• CID: 5902479
• PubChem ID: 165635590
• Update Time: 2025-05-24

3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine
• 2228835-09-2
• EN300-1999499

• Inchi： 1S/C11H16FNS/c12-10(5-6-13)9-7-14-11-4-2-1-3-8(9)11/h7,10H,1-6,13H2
• InChI Key： JVVXXLPCNLGSMR-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCN)F)C2=C1CCCC2

Computed Properties

• Exact Mass: 213.09874885g/mol
• Monoisotopic Mass: 213.09874885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine

3-Fluoro-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yl)Propan-1-Amine: A Comprehensive Overview

3-Fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine, also known by its CAS number 2228835-09-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a benzothiophene ring system with a fluoro-substituted amine group. The benzothiophene moiety is known for its aromatic stability and potential biological activity, making this compound a promising candidate for various applications.

The synthesis of 3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of the benzothiophene ring through coupling reactions, while fluorination techniques have been optimized to achieve high yields and selectivity.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that benzothiophene derivatives often exhibit interesting pharmacological properties, including antioxidant activity and anti-inflammatory effects. In vitro assays have demonstrated that 3-fluoro derivatives can modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that this compound could be a valuable lead in drug discovery efforts targeting chronic inflammatory diseases or neurodegenerative conditions.

The structural versatility of 3-fluoro-substituted propanamines also makes them attractive for materials science applications. For example, their ability to form stable amide bonds has led to their exploration in polymer chemistry. Researchers have recently reported the synthesis of novel polyamides incorporating this compound as a building block, showcasing improved mechanical properties compared to traditional materials.

In terms of chemical stability, CAS 2228835-09-2 exhibits good thermal stability under standard conditions, which is advantageous for its handling and storage. However, its reactivity towards nucleophilic substitution reactions highlights the need for careful synthesis protocols to avoid unintended side products. Recent studies have also investigated the electrochemical properties of this compound, revealing its potential as an electrode material in energy storage devices.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, 3-fluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine, with its unique structural features and diverse application potential, continues to be a focal point in contemporary chemical research. As new methodologies emerge and our understanding of its properties deepens, this compound is poised to play an increasingly important role in both therapeutic development and advanced materials science.